Cas no 189998-38-7 (Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl-)

Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl- structure
189998-38-7 structure
Product Name:Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl-
CAS No:189998-38-7
MF:C20H13N7O5
MW:431.361122846603
CID:115727
PubChem ID:2785898
Update Time:2025-04-18

Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl-
    • 5-azido-8-methyl-6-nitro-1,3-diphenylpyrido[2,3-d]pyrimidine-2,4,7-trione
    • Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, 5-azido-8-methyl-6-nitro-1,3-diphenyl-
    • AC1MD9HA
    • DTXSID80382972
    • 189998-38-7
    • Inchi: 1S/C20H13N7O5/c1-24-17-14(15(22-23-21)16(19(24)29)27(31)32)18(28)26(13-10-6-3-7-11-13)20(30)25(17)12-8-4-2-5-9-12/h2-11H,1H3
    • InChI Key: VWBFUDXUEQVVNV-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C(N(C)C=2N(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O)=O)[N+](=O)[O-])N=[N+]=[N-]

Computed Properties

  • Exact Mass: 431.09799
  • Monoisotopic Mass: 431.09781654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 152.83
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